Cas no 83601-55-2 (8-oxa-3-azabicyclo3.2.1octan-2-one)

• Product Name: 8-oxa-3-azabicyclo3.2.1octan-2-one
• CAS No: 83601-55-2
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 668808
• Update Time: 2025-10-19

8-oxa-3-azabicyclo3.2.1octan-2-one Chemical and Physical Properties

Names and Identifiers

• 8-Oxa-3-azabicyclo[3.2.1]octan-2-one
• 8-oxa-3-azabicyclo3.2.1octan-2-one

• Inchi： 1S/C6H9NO2/c8-6-5-2-1-4(9-5)3-7-6/h4-5H,1-3H2,(H,7,8)
• InChI Key： MNYUSIQFKHKEQT-UHFFFAOYSA-N
• SMILES： O1C2C(NCC1CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0

Additional information on 8-oxa-3-azabicyclo3.2.1octan-2-one

Introduction to 8-oxa-3-azabicyclo[3.2.1]octan-2-one (CAS No. 83601-55-2)

8-oxa-3-azabicyclo[3.2.1]octan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 83601-55-2, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural framework and potential biological activities. This bicyclic lactone features an oxygen atom incorporated into the ring system, combined with an azetidinone moiety, which contributes to its distinct chemical properties and reactivity. The compound's structural complexity makes it a valuable scaffold for designing novel molecules with therapeutic applications.

The molecular structure of 8-oxa-3-azabicyclo[3.2.1]octan-2-one consists of a seven-membered ring containing one oxygen atom and one nitrogen atom, fused with a five-membered lactone ring. This arrangement imparts rigidity to the molecule while allowing for conformational flexibility, which is often exploited in drug design to optimize binding affinity and selectivity. The presence of both oxygen and nitrogen heteroatoms also makes the compound susceptible to various chemical transformations, including nucleophilic addition and intramolecular cyclization reactions, enabling synthetic chemists to modify its structure in diverse ways.

In recent years, there has been growing interest in exploring the pharmacological potential of 8-oxa-3-azabicyclo[3.2.1]octan-2-one and its derivatives. Research studies have highlighted its potential role as an intermediate in the synthesis of bioactive molecules targeting specific biological pathways. For instance, derivatives of this scaffold have been investigated for their antimicrobial properties, with some reports suggesting activity against Gram-positive bacteria and fungi. The lactone ring motif is particularly relevant in this context, as it is commonly found in natural products known for their pharmacological effects.

One of the most compelling aspects of 8-oxa-3-azabicyclo[3.2.1]octan-2-one is its versatility as a building block in medicinal chemistry. The compound's ability to undergo functionalization at multiple sites allows researchers to introduce various substituents that can modulate its biological activity. For example, modifications at the nitrogen atom or the carbonyl group of the lactone ring can lead to changes in receptor binding affinity or metabolic stability. This flexibility has led to several patents and publications describing novel derivatives with improved pharmacokinetic profiles and reduced toxicity.

Recent advancements in computational chemistry have further enhanced the exploration of 8-oxa-3-azabicyclo[3.2.1]octan-2-one's potential applications. Molecular docking studies have been employed to predict how this compound might interact with biological targets such as enzymes and receptors involved in diseases like cancer and inflammation. These virtual screening approaches have identified promising lead compounds that require further experimental validation. Additionally, quantum mechanical calculations have provided insights into the electronic structure of the molecule, aiding in the design of more effective synthetic strategies.

The synthesis of 8-oxa-3-azabicyclo[3.2.1]octan-2-one presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes starting from readily available precursors like cyclohexanone derivatives or cyclopropanecarboxylic acid esters. Recent innovations have focused on developing more efficient synthetic routes, including catalytic processes that minimize waste and improve yield. Transition metal-catalyzed reactions, such as palladium-catalyzed cyclizations or copper-mediated oxidations, have been particularly effective in constructing the complex ring system of this compound.

The biological evaluation of 8-oxa-3-azabicyclo[3.2.1]octan-2-one has revealed several intriguing findings that warrant further investigation. Preclinical studies have demonstrated that certain derivatives exhibit anti-inflammatory effects by inhibiting key signaling pathways involved in immune responses. Additionally, some compounds based on this scaffold have shown promise in preclinical models of neurodegenerative diseases, suggesting potential therapeutic benefits for conditions like Alzheimer's disease or Parkinson's disease. These findings underscore the importance of continued research into this class of molecules.

The future direction of research on 8-oxya-a-bicyclo[31o1}octan-a-aone (CAS No., 83&60155&52) will likely focus on optimizing synthetic methodologies and expanding biological evaluations to identify new therapeutic applications.,,,..